1-(3-Chlorophenyl)-3-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)urea
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Description
1-(3-Chlorophenyl)-3-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)urea, also known as CDKI-73, is a small molecule inhibitor that has been studied for its potential therapeutic applications in cancer treatment. This compound has been shown to have a unique mechanism of action that targets the cell cycle and induces apoptosis in cancer cells. In
Scientific Research Applications
Environmental Impact and Degradation
Chlorophenols in Municipal Solid Waste Incineration
Chlorophenols are significant precursors of dioxins in thermal processes including Municipal Solid Waste Incineration. Studies have suggested a correlation between chlorophenols and the formation of polychlorinated dibenzo-p-dioxins/dibenzofurans, indicating the environmental impact of chlorophenols derived from incomplete combustion and their potential pathways through oxidative conversion or hydrolysis of chlorobenzene, de novo synthesis, and other processes (Peng et al., 2016).
Biomedical and Pharmacological Research
Synthesis and Biological Importance of Benzothiazoles
The combination of (thio)urea and benzothiazole derivatives shows a broad spectrum of biological activities, highlighting the importance of such compounds in medicinal chemistry. Specific derivatives, such as Frentizole, are used in treating conditions like rheumatoid arthritis, showcasing the therapeutic potential of these compounds (Rosales-Hernández et al., 2022).
Environmental Remediation
Urea Biosensors for Environmental Monitoring
Advances in biosensors for detecting urea concentrations have implications for monitoring environmental and biological systems. Urea biosensors, utilizing enzymes like urease, highlight the intersection of environmental science and technology, indicating potential applications in assessing water quality and environmental health (Botewad et al., 2021).
properties
IUPAC Name |
1-(3-chlorophenyl)-3-(1-ethyl-2-oxobenzo[cd]indol-6-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3O2/c1-2-24-17-10-9-16(14-7-4-8-15(18(14)17)19(24)25)23-20(26)22-13-6-3-5-12(21)11-13/h3-11H,2H2,1H3,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLRUDACJRNPOOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C3C(=C(C=C2)NC(=O)NC4=CC(=CC=C4)Cl)C=CC=C3C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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